Cas no 2070-78-2 (Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluoro-)

• Product Name: Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluoro-
• CAS No: 2070-78-2
• MF: C₈H₂F₁₆
• MW: 402.07593870163
• CID: 1395617
• PubChem ID: 21339936
• Update Time: 2025-04-20

Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluorooctane
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluoro-
• MZEWTRVTJJVHCA-UHFFFAOYSA-N
• DTXSID50612617
• NS00079471
• SCHEMBL10454652
• 2070-78-2

• Inchi： 1S/C8H2F16/c9-1-2(10,11)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)24/h1H2
• InChI Key： MZEWTRVTJJVHCA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(CF)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 401.99006
• Monoisotopic Mass: 401.9901007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0